Cas no 2229412-96-6 (3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylpropan-1-ol)

• Product Name: 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylpropan-1-ol
• CAS No: 2229412-96-6
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• CID: 5891721
• PubChem ID: 165973388
• Update Time: 2025-08-02

3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylpropan-1-ol
• EN300-1801299
• 2229412-96-6

• Inchi： 1S/C11H20N2O2/c1-8-9(6-11(2,3)7-14)10(15-5)13(4)12-8/h14H,6-7H2,1-5H3
• InChI Key： UJMKWUVTYJTDSQ-UHFFFAOYSA-N
• SMILES： OCC(C)(C)CC1=C(N(C)N=C1C)OC

Computed Properties

• Exact Mass: 212.152477885g/mol
• Monoisotopic Mass: 212.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 47.3Ų

Additional information on 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylpropan-1-ol

Professional Introduction to Compound with CAS No. 2229412-96-6 and Product Name: 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylpropan-1-ol

The compound with the CAS number 2229412-96-6 and the product name 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylpropan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The molecular structure of this compound incorporates a pyrazole core, which is a well-known scaffold in medicinal chemistry, known for its ability to interact with various biological targets. Specifically, the presence of a 5-methoxy group and 1,3-dimethyl substituents on the pyrazole ring enhances its pharmacological properties, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with inflammation, cancer, and neurological disorders. The 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylpropan-1-ol molecule has been extensively studied for its potential role in these areas. Preliminary in vitro studies have demonstrated that this compound exhibits significant inhibitory activity against several key enzymes involved in inflammatory processes. For instance, it has shown promising results in inhibiting lipoxygenase and cyclooxygenase enzymes, which are crucial in the production of pro-inflammatory mediators.

The pyrazole moiety is particularly noteworthy due to its ability to form stable complexes with biological targets. This property is attributed to the compound's rigid structure and the presence of nitrogen atoms, which can engage in hydrogen bonding interactions. These interactions are essential for the compound's binding affinity and specificity towards target proteins. Furthermore, the 5-methoxy group enhances the lipophilicity of the molecule, allowing it to cross cell membranes more efficiently. This feature is critical for compounds intended for systemic administration.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of novel compounds with high accuracy. Molecular docking studies have been performed using the 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylpropan-1-ol molecule to identify potential binding sites on target proteins. These studies have revealed that the compound interacts strongly with enzymes such as COX-2 and LOX-5, which are implicated in various inflammatory conditions. The binding affinity and mode of interaction have been further validated through experimental techniques such as X-ray crystallography.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced catalytic systems has enabled researchers to achieve high yields and purity levels. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce the pyrazole ring into the molecular framework. These reactions are highly efficient and provide excellent regioselectivity, ensuring that the desired product is obtained without significant side reactions.

The potential therapeutic applications of 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylpropan-1-ol are vast. In oncology research, this compound has shown promise as an inhibitor of kinases that are overexpressed in cancer cells. By blocking these kinases, the compound can disrupt signaling pathways that promote tumor growth and metastasis. Additionally, its anti-inflammatory properties make it a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In neurological research, the compound has been investigated for its potential role in modulating neurotransmitter activity. The pyrazole scaffold is known to interact with receptors and ion channels involved in synaptic transmission. Preliminary studies have suggested that this compound may enhance cognitive function by modulating acetylcholine receptors. Further research is needed to fully elucidate its mechanisms of action in this context.

The development of novel drug candidates relies heavily on collaboration between synthetic chemists and biologists. The 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylpropan-1-ol molecule exemplifies this interdisciplinary approach. By combining synthetic expertise with biological insights, researchers can design molecules with tailored properties that meet specific therapeutic needs. This collaborative effort has led to significant advancements in drug discovery over the past decade.

Future directions for research on this compound include exploring its pharmacokinetic profile and potential side effects. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in characterizing its chemical structure and stability. Additionally, preclinical studies are being planned to evaluate its safety and efficacy in animal models before moving to human clinical trials.

The impact of this compound on pharmaceutical research underscores the importance of investing in basic science and innovation. As our understanding of biological systems continues to grow, new opportunities will arise for developing targeted therapies based on molecules like 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-y l)-2 , 2 -dimethylpropan - 1 - ol . By leveraging cutting-edge technologies and fostering interdisciplinary collaboration , researchers can accelerate the discovery of next-generation drugs that address unmet medical needs.